Cas no 62047-60-3 (Benzoic acid, 2,4,6-trimethyl-, hexyl ester)
62047-60-3 structure
Product Name:Benzoic acid, 2,4,6-trimethyl-, hexyl ester
CAS No:62047-60-3
MF:C16H24O2
MW:248.360565185547
CID:459772
PubChem ID:12326047
Update Time:2025-04-19
Benzoic acid, 2,4,6-trimethyl-, hexyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,4,6-trimethyl-, hexyl ester
- hexyl 2,4,6-trimethylbenzoate
- DTXSID40489577
- 62047-60-3
-
- Inchi: 1S/C16H24O2/c1-5-6-7-8-9-18-16(17)15-13(3)10-12(2)11-14(15)4/h10-11H,5-9H2,1-4H3
- InChI Key: VXAKXNOXVASXJE-UHFFFAOYSA-N
- SMILES: O(C(C1C(C)=CC(C)=CC=1C)=O)CCCCCC
Computed Properties
- Exact Mass: 248.17772
- Monoisotopic Mass: 248.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzoic acid, 2,4,6-trimethyl-, hexyl ester Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
62047-60-3 (Benzoic acid, 2,4,6-trimethyl-, hexyl ester) Related Products
- 28553-12-0(Diisononyl phthalate)
- 84-74-2(Dibutyl phthalate)
- 84-75-3(Di-n-hexyl Phthalate)
- 84-77-5(Didecyl Phthalate (~90%))
- 26761-40-0(Diisodecyl Phthalate (mixture of branched chain isomers))
- 84-61-7(Dicyclohexyl phthalate)
- 27554-26-3(Diisooctyl phthalate)
- 117-81-7(Bis(2-ethylhexyl) phthalate)
- 94-50-8(Octyl benzoate)
- 85-68-7(Benzyl butyl phthalate)
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